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Compound of Interest

Compound Name: 2-Aminobenzamide

Cat. No.: B116534

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper handling and
disposal of 2-Aminobenzamide, a compound utilized in various research and development
applications. Adherence to these protocols is critical for ensuring personnel safety and
maintaining a secure laboratory environment. This document is intended for researchers,
scientists, and drug development professionals.

Essential Safety and Handling Data

A thorough understanding of the properties of 2-Aminobenzamide is the foundation of its safe
handling. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C7HsN20 [1112]
Molecular Weight 136.15 g/mol [1][2]
Off-White to Pale Beige/Light
Appearance ] ] [1103114]
brown crystalline powder/solid
Melting Point 111-114°C(231.8-237.2°F) [3]
Boiling Point 300 °C (572 °F) at 760 mmHg [3]
Water Solubility 1.74 g/L [5]
logP (Octanol-Water Partition
-0.3t00.64 [5]

Coefficient)

Vapor Pressure

2.63E-05 mm Hg

[4]

Acute Toxicity (Fish)

LC50: 354 - 439 mg/L, 96h

(Pimephales promelas)

[3]

Note: Occupational exposure limits for 2-Aminobenzamide have not been established by

major regulatory bodies.[3][6] Therefore, it is crucial to minimize exposure through engineering

controls and personal protective equipment.

Personal Protective Equipment (PPE): Your First

Line of Defense

The use of appropriate personal protective equipment is mandatory when handling 2-

Aminobenzamide to prevent skin and eye contact, inhalation, and ingestion.[7]

e Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][6] A
face shield may be required for operations with a higher risk of splashing.[8]

e Skin Protection:
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o Gloves: Wear impervious protective gloves appropriate for handling chemicals.[9]
Regularly inspect gloves for any signs of degradation or puncture before use.

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin
exposure.[3][6]

» Respiratory Protection:

o For operations that may generate dust, use a NIOSH/MSHA or European Standard EN
136 approved respirator.[6]

o In a well-ventilated area with engineering controls such as a fume hood, respiratory
protection may not be necessary for small-scale use.[3][6]

Operational Plan: Step-by-Step Handling Protocol

This section outlines a standard operating procedure for the weighing and dissolution of solid
2-Aminobenzamide.

1. Preparation and Precaution:

» Before beginning any work, ensure you are familiar with the hazards of 2-Aminobenzamide
by reviewing the Safety Data Sheet (SDS).[10]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

o Ensure that an eyewash station and safety shower are readily accessible.[3]

o Gather all necessary equipment: 2-Aminobenzamide container, weighing paper or boat,
spatula, beaker or flask for dissolution, solvent, and a magnetic stir bar if needed.

2. Weighing the Compound:

e Place a clean, dry weighing boat or a piece of creased weighing paper on the analytical
balance.

o Tare the balance to zero.

o Carefully use a clean spatula to transfer the desired amount of 2-Aminobenzamide from its
container to the weighing boat. Avoid generating dust.[7]

e Record the exact weight of the compound.

e Securely close the 2-Aminobenzamide container immediately after use.[7]
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3. Dissolution:

o Carefully transfer the weighed 2-Aminobenzamide into the designated beaker or flask.

e To ensure a quantitative transfer, rinse the weighing boat with a small amount of the intended
solvent and add the rinsing to the beaker/flask.

e Add the desired volume of solvent to the beaker/flask.

o If necessary, place a magnetic stir bar in the vessel and use a stir plate to facilitate
dissolution. Gentle heating may be applied if the solvent is not volatile and the process is
monitored.

4. Post-Handling:

e Thoroughly wash your hands with soap and water after handling the compound, even if
gloves were worn.[7]

e Clean all contaminated surfaces and equipment.

» Dispose of any contaminated materials as outlined in the disposal plan below.

Disposal Plan: Ensuring a Safe and Compliant
Waste Stream

Proper disposal of 2-Aminobenzamide and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste materials containing 2-Aminobenzamide, including excess solid,
contaminated weighing paper, and disposable gloves, in a designated and clearly labeled
hazardous waste container.[9]

o The container must be kept tightly closed except when adding waste.[9]
o Disposal Procedure:

o Dispose of 2-Aminobenzamide waste through an authorized hazardous or special waste
collection point.[3]

o All disposal activities must be in accordance with local, state, and federal regulations.[5]
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o Do not dispose of 2-Aminobenzamide down the drain or in the general trash.

o Container Disposal:

o Empty containers should be handled as if they still contain the product.[5] Do not reuse
empty containers. They should be disposed of in the same manner as the chemical waste.

Workflow for Handling 2-Aminobenzamide

The following diagram illustrates the key stages and decision points for the safe handling of 2-

Aminobenzamide in a laboratory setting.
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Caption: Workflow for the safe handling of 2-Aminobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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